Cas no 57384-24-4 (LITHIUM TETRACHLOROMANGANATE(II))

• Product Name: LITHIUM TETRACHLOROMANGANATE(II)
• CAS No: 57384-24-4
• MF: Cl₄Li₂Mn
• MW: 210.63204574585
• MDL: MFCD00192059
• CID: 946947
• PubChem ID: 329763551
• Update Time: 2025-10-23

LITHIUM TETRACHLOROMANGANATE(II) Chemical and Physical Properties

Names and Identifiers

• LITHIUM TETRACHLOROMANGANATE(II)
• dilithium,tetrachloromanganese(2-)
• MFCD00192059
• DTXSID00473134
• Dilithium tetrachloromanganate(2-)
• dilithium;tetrachloromanganese(2-)
• Manganese (II) chloride bis(lithium chloride) complex
• 57384-24-4

• MDL： MFCD00192059
• Inchi： 1S/4ClH.2Li.Mn/h4*1H;;;/q;;;;2*+1;+2/p-4
• InChI Key： VJOUQNFWQPCDPE-UHFFFAOYSA-J
• SMILES： [Mn-2](Cl)(Cl)(Cl)Cl.[Li+].[Li+]

Computed Properties

• Exact Mass: 210.842511g/mol
• Monoisotopic Mass: 208.845461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.956 g/mL at 25 °C
• Boiling Point: 67 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Color/Form: 0.5 M in THF

LITHIUM TETRACHLOROMANGANATE(II) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H315-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Risk Phrases：11-19-22-36/37/38

Additional information on LITHIUM TETRACHLOROMANGANATE(II)

Comprehensive Overview of LITHIUM TETRACHLOROMANGANATE(II) (CAS No. 57384-24-4): Properties, Applications, and Innovations

LITHIUM TETRACHLOROMANGANATE(II) (CAS No. 57384-24-4) is an inorganic compound with significant relevance in advanced material science and industrial applications. This manganese-based lithium salt is characterized by its unique chemical structure, where manganese(II) coordinates with four chloride ions, stabilized by lithium counterions. Its molecular formula, Li₂[MnCl₄], reflects this arrangement, making it a subject of interest for researchers exploring energy storage solutions and catalytic systems.

In recent years, the demand for high-performance battery materials has surged, driven by the global shift toward renewable energy and electric vehicles. LITHIUM TETRACHLOROMANGANATE(II) has garnered attention as a potential precursor for lithium-ion battery cathodes, owing to its manganese content, which offers cost-effectiveness and environmental advantages over cobalt-based alternatives. Studies suggest its utility in synthesizing spinel-type lithium manganese oxides (LiMn₂O₄), a promising cathode material with high thermal stability and cycling performance.

Beyond energy storage, this compound plays a role in organic synthesis and catalysis. Its Lewis acidic properties enable it to facilitate chlorination reactions and redox processes, making it valuable in pharmaceutical and fine chemical industries. Researchers are also investigating its use in magnetic materials, as manganese(II) centers exhibit interesting spin states that could be harnessed for quantum computing applications.

The synthesis of LITHIUM TETRACHLOROMANGANATE(II) typically involves the reaction of lithium chloride (LiCl) with manganese(II) chloride (MnCl₂) in anhydrous conditions. Precise control of stoichiometry and temperature is critical to achieving high purity, as impurities can affect its performance in downstream applications. Analytical techniques like X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR) are employed to verify its structural integrity.

Environmental and safety considerations are paramount when handling LITHIUM TETRACHLOROMANGANATE(II). While it is not classified as a hazardous substance under most regulatory frameworks, proper storage in moisture-free environments is essential to prevent decomposition. Its compatibility with green chemistry principles is under exploration, particularly in reducing waste generation during synthesis.

In the context of circular economy initiatives, recycling strategies for manganese-containing compounds like LITHIUM TETRACHLOROMANGANATE(II) are being developed. Recovery of manganese from spent batteries or industrial byproducts could mitigate resource scarcity and align with sustainable development goals (SDGs).

Future research directions for CAS No. 57384-24-4 include optimizing its electrochemical properties for next-generation batteries and exploring its potential in photocatalysis for environmental remediation. Collaborative efforts between academia and industry are expected to accelerate its commercialization, addressing challenges such as scalability and cost-efficiency.

For professionals seeking detailed technical data, the thermodynamic stability and solubility parameters of LITHIUM TETRACHLOROMANGANATE(II) are well-documented in peer-reviewed journals. Its phase behavior in various solvents and its reactivity with organic ligands continue to be active areas of investigation, offering insights for tailored material design.